methyl (2,3-dihydro-1-benzofuran-2-ylmethyl)methylcarbamate

• IUPAC Name: methyl N-(2,3-dihydro-1-benzofuran-2-ylmethyl)-N-methylcarbamate
• InChI: InChI=1S/C12H15NO3/c1-13(12(14)15-2)8-10-7-9-5-3-4-6-11(9)16-10/h3-6,10H,7-8H2,1-2H3
• InChI Key: MGVISWZGOOHSBR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2O1)C(=O)OC
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

Methyl (2,3-dihydro-1-benzofuran-2-ylmethyl)methylcarbamate, also known as carbaryl, is a widely used insecticide. It has been used for over 60 years to control pests in agriculture, forestry, and public health. Carbaryl is a carbamate insecticide, which means it works by inhibiting the activity of the enzyme acetylcholinesterase (AChE) in the nervous system of insects.

Mechanism of Action

Carbaryl works by inhibiting the activity of AChE in the nervous system of insects. AChE is an enzyme that breaks down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. When AChE is inhibited, ACh accumulates in the synaptic cleft, leading to overstimulation of the nervous system and ultimately paralysis and death of the insect.
Biochemical and Physiological Effects:
Carbaryl has been shown to have a wide range of biochemical and physiological effects on insects. It can affect the activity of enzymes involved in energy metabolism, protein synthesis, and detoxification. Carbaryl can also disrupt the development of insects by affecting the molting process and interfering with hormone signaling.

Advantages and Limitations for Lab Experiments

Carbaryl is a widely used insecticide in laboratory experiments due to its effectiveness and low cost. However, its use can be limited by its potential toxicity to non-target organisms and the environment. It is important to use methyl (2,3-dihydro-1-benzofuran-2-ylmethyl)methylcarbamate in a responsible manner and follow appropriate safety precautions.

Future Directions

There are several potential future directions for research on methyl (2,3-dihydro-1-benzofuran-2-ylmethyl)methylcarbamate. One area of interest is the development of new formulations and delivery systems that increase the effectiveness and reduce the environmental impact of this compound. Another area of interest is the study of this compound resistance in insects and the development of new insecticides that can overcome this resistance. Additionally, there is a need for further research on the potential health effects of this compound exposure in humans and other non-target organisms.

Synthesis Methods

Carbaryl can be synthesized by reacting 1-naphthol with methyl isocyanate in the presence of a catalyst. The reaction yields methyl (2,3-dihydro-1-benzofuran-2-ylmethyl)methylcarbamate as a white crystalline solid with a melting point of 142-147°C.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests, including insects that are resistant to other insecticides. Carbaryl is also relatively inexpensive and has a low toxicity to mammals.